Cas no 95195-98-5 (Spiro[piperidine-4,1'-tetralin] hydrochloride)

Spiro[piperidine-4,1'-tetralin] hydrochloride is a spirocyclic organic compound featuring a fused piperidine-tetralin core structure. Its rigid spiro scaffold enhances conformational stability, making it a valuable intermediate in medicinal chemistry for designing bioactive molecules. The hydrochloride salt form improves solubility and handling properties. This compound is particularly useful in the synthesis of pharmacologically active agents, including central nervous system (CNS) targeting drugs, due to its ability to modulate receptor interactions. Its structural uniqueness allows for precise stereochemical control, facilitating the development of enantioselective compounds. Researchers value it for its synthetic versatility and potential in exploring novel therapeutic pathways.
Spiro[piperidine-4,1'-tetralin] hydrochloride structure
95195-98-5 structure
Product Name:Spiro[piperidine-4,1'-tetralin] hydrochloride
CAS No:95195-98-5
MF:C14H20ClN
MW:237.76830291748
MDL:MFCD02178985
CID:1073713
PubChem ID:45073865
Update Time:2025-05-28

Spiro[piperidine-4,1'-tetralin] hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Spiro[piperidine-4,1'-tetralin] hydrochloride
    • 4-SPIRO-[1-(3,4-DIHYDRO)NAPHTHALENE] PIPERIDINE HCL
    • Spiro[naphthalene-1(2H),4′-piperidine], 3,4-dihydro-, hydrochloride (7CI, 9CI)
    • 3,4-Dihydro-2H-spiro[naphthalene-1,4′-piperidine] HCL
    • J-524299
    • s11477
    • MFCD02178985
    • FBFMEJWLEWTMBI-UHFFFAOYSA-N
    • SCHEMBL238199
    • AKOS015949227
    • 3,4-dihydro-2h-spiro[naphthalene-1,4'-piperidine] hcl salt
    • SB40196
    • spiro[2,3-dihydro-1H-naphthalene-4,4'-piperidine];hydrochloride
    • 3,4-Dihydro-spiro[naphthalene-1,4-piperidine] hydrochloride
    • CS-W001691
    • DB-240769
    • 3,4-Dihydro-spiro[naphthalene-1,4'-piperidine] hydrochloride
    • Spiro[piperidine-4,1`-tetralin] HCl
    • 3,4-Dihydro-2H-spiro[naphthalene-1,4'-piperidine]--hydrogen chloride (1/1)
    • SS-4586
    • 95195-98-5
    • 3,4-dihydro-2H-spiro[naphthalene-1,4'-piperidine]hydrochloride
    • 3,4-dihydro-2H-spiro[naphthalene-1,4'-piperidine] hydrochloride
    • DTXSID40662848
    • MDL： MFCD02178985
    • Inchi： 1S/C14H19N.ClH/c1-2-6-13-12(4-1)5-3-7-14(13)8-10-15-11-9-14;/h1-2,4,6,15H,3,5,7-11H2;1H
    • InChI Key： FBFMEJWLEWTMBI-UHFFFAOYSA-N
    • SMILES： Cl.C1C=C2CCCC3(CCNCC3)C2=CC=1

Computed Properties

  • Exact Mass: 237.1284273g/mol
  • Monoisotopic Mass: 237.1284273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Spiro[piperidine-4,1'-tetralin] hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM139394-1g
Spiro[piperidine-4,1'-tetralin] hydrochloride
 95195-98-5 95%
1g
 $561 2021-08-05
Alichem
A289000008-250mg
4-Spiro-[1-(3,4-dihydro)naphthalene]piperidine hydrochloride
 95195-98-5 95%
250mg
 $680.00 2023-08-31
Alichem
A289000008-500mg
4-Spiro-[1-(3,4-dihydro)naphthalene]piperidine hydrochloride
 95195-98-5 95%
500mg
 $980.00 2023-08-31
Alichem
A289000008-1g
4-Spiro-[1-(3,4-dihydro)naphthalene]piperidine hydrochloride
 95195-98-5 95%
1g
 $1685.00 2023-08-31
Chemenu
CM139394-250mg
Spiro[piperidine-4,1'-tetralin] hydrochloride
 95195-98-5 95%
250mg
 $437 2025-08-06
Apollo Scientific
OR303211-500mg
3,4-Dihydro-2H-spiro[naphthalene-1,4'-piperidine] hydrochloride
 95195-98-5
500mg
 £374.00 2024-05-26
abcr
AB358072-500 mg
3,4-Dihydro-2H-spiro[naphthalene-1,4'-piperidine] hydrochloride; 97%
 95195-98-5
500MG
 €575.70 2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D876183-500mg
3,4-Dihydro-2H-spiro[naphthalene-1,4'-piperidine] hydrochloride
 95195-98-5 95%
500mg
 ￥7,330.50 2022-01-10
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
60R0866S-1g
3,4-Dihydro-spiro[naphthalene-1,4'-piperidine] hydrochloride
 95195-98-5 98%
1g
 5071.29CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
60R0866S-5g
3,4-Dihydro-spiro[naphthalene-1,4'-piperidine] hydrochloride
 95195-98-5 98%
5g
 16943.89CNY 2021-05-08

Spiro[piperidine-4,1'-tetralin] hydrochloride Production Method

Production Method 1

95195-98-5 95195-98-5
Reaction Conditions
Reference
Preparation of spiro[naphthalene-1,4'-piperidine] compounds as antipsychotic agents
, European Patent Organization, , ,

Production Method 2

113018-72-7 113018-72-7
95195-98-5 95195-98-5
Reaction Conditions
1.1 Reagents: 1-Chloroethyl chloroformate Solvents: 1,2-Dichloroethane ;  0 °C; 0.5 h, rt; 15 h, reflux
1.2 Reagents: Methanol ;  2 h, 50 °C; 50 °C → rt
Reference
Preparation of spiro-fused piperidine derivatives as modulators of muscarinic receptors
, World Intellectual Property Organization, , ,

Spiro[piperidine-4,1'-tetralin] hydrochloride Raw materials

Spiro[piperidine-4,1'-tetralin] hydrochloride Preparation Products

Spiro[piperidine-4,1'-tetralin] hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:95195-98-5)Spiro[piperidine-4,1'-tetralin] hydrochloride
Order Number:A1046178
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:21
Price ($):2590.0
Email:sales@amadischem.com

Spiro[piperidine-4,1'-tetralin] hydrochloride Related Literature

Related Categories

95195-98-5 (Spiro[piperidine-4,1'-tetralin] hydrochloride) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:95195-98-5)Spiro[piperidine-4,1'-tetralin] hydrochloride
A1046178
Purity:99%
Quantity:5g
Price ($):2590.0
Email